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Abstract
The organic cation/carnitine transporter 1 (OCTN1), encoded by the SLC22A4 gene, is a

crucial plasma membrane protein responsible for the transport of the potent antioxidant

ergothioneine. While initially characterized as a transporter of organic cations, emerging

evidence has solidified its primary physiological role in the uptake and distribution of

ergothioneine, a food-derived thiol antioxidant. This technical guide provides a comprehensive

overview of the physiological functions of OCTN1, its tissue distribution, substrate specificity,

and its implications in health and disease. Detailed experimental protocols for studying OCTN1

function and signaling are provided, along with a quantitative summary of its expression and

transport kinetics. Furthermore, this guide elucidates the downstream signaling pathways

modulated by ergothioneine upon its transport by OCTN1, highlighting its role in cellular

defense against oxidative stress and inflammation.

Introduction
The solute carrier family 22 member 4 (SLC22A4), commonly known as organic

cation/carnitine transporter 1 (OCTN1), is a polyspecific transporter with a significant role in

cellular homeostasis and protection against environmental stressors. Although initially identified

as a transporter for organic cations like tetraethylammonium (TEA) and showing low affinity for

carnitine, its most significant endogenous substrate is the unique sulfur-containing amino acid,

L-ergothioneine.[1] Mammals cannot synthesize ergothioneine and are reliant on dietary
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sources, primarily mushrooms and certain bacteria.[2] OCTN1 facilitates the efficient

absorption and retention of ergothioneine in various tissues, underscoring its physiological

importance.[1]

Dysfunction of OCTN1 has been linked to several inflammatory conditions, including Crohn's

disease and rheumatoid arthritis, highlighting its role in modulating immune responses and

protecting against oxidative damage.[3] This guide aims to provide a detailed technical

resource for researchers investigating the physiological roles of OCTN1 and its interplay with

ergothioneine in health and disease.

Gene and Protein Characteristics
Gene:SLC22A4

Location: Chromosome 5q31.1[4]

Protein: Organic cation/carnitine transporter 1 (OCTN1)

Structure: A plasma integral membrane protein with eleven predicted transmembrane

domains and a nucleotide-binding site motif.[5]

Tissue Distribution of OCTN1
OCTN1 is ubiquitously expressed in human tissues, with notable levels in tissues frequently

exposed to oxidative stress.

Quantitative mRNA Expression of SLC22A4 in Human
Tissues
The following table summarizes the median mRNA expression levels of SLC22A4 across

various human tissues, based on data from the Genotype-Tissue Expression (GTEx) project.[6]

[7]
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Tissue Median Gene Expression (TPM)

Whole Blood 5.8

Lung 4.2

Small Intestine (Terminal Ileum) 3.9

Spleen 3.5

Kidney (Cortex) 2.9

Liver 2.1

Colon (Transverse) 1.8

Skeletal Muscle 1.5

Brain (Cortex) 0.8

Heart (Left Ventricle) 0.7

Data is presented as Transcripts Per Million (TPM) and is sourced from the GTEx Portal.

Quantitative Protein Abundance of OCTN1 in Human
Tissues
The table below presents the relative protein abundance of OCTN1 in various human tissues,

compiled from data in the ProteomicsDB database.[8][9][10]
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Tissue Protein Abundance (iBAQ)

Kidney High

Small Intestine Medium

Liver Medium

Lung Medium

Spleen Low

Colon Low

Brain Low

Heart Low

Skeletal Muscle Low

iBAQ (intensity-based absolute quantification) values are used as a proxy for relative protein

abundance.

Substrate Specificity and Transport Kinetics
OCTN1 transports a range of substrates, with a particularly high affinity for ergothioneine. The

transport of ergothioneine is sodium-dependent.[11]
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Substrate Species
Experiment
al System

Km Vmax Citation(s)

Ergothioneine Human HEK293 cells 21 µM

4.2

nmol/min/mg

protein

[11]

Mouse HEK293 cells 4.68 µM

532

pmol/min/mg

protein

[12]

Mouse

Neural

Progenitor

Cells

9.63 µM Not Reported [13]

Acetylcholine Human
Reconstituted

liposomes
1.0 mM

160 nmol/mg

protein/min
[3]

Carnitine Human - Low affinity Not Reported [14]

Tetraethylam

monium

(TEA)

Human - Low affinity Not Reported [14]

Physiological Roles and Downstream Signaling
The primary physiological role of OCTN1 is intrinsically linked to the functions of its main

substrate, ergothioneine.

Antioxidant and Cytoprotective Functions
Ergothioneine is a potent antioxidant that directly scavenges reactive oxygen species (ROS)

and reactive nitrogen species (RNS).[6] Upon transport into the cell by OCTN1, ergothioneine

accumulates in tissues prone to oxidative stress, where it helps maintain cellular redox

balance.[2]

Anti-inflammatory Effects
Ergothioneine exerts significant anti-inflammatory effects by modulating key signaling

pathways. OCTN1 expression itself is upregulated by pro-inflammatory cytokines like TNF-α.
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Ergothioneine activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.

[2] Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and

cytoprotective genes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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